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Introduction

Calcium Citrate Malate (CCM) is a water-soluble calcium supplement. It is a complex of
calcium, citric acid, and malic acid.[1][2] The bioavailability of calcium from CCM is well-
documented, making it a popular choice for nutritional supplements. Accurate determination of
the calcium content and the organic acid profile is crucial for quality control and formulation
development.

This application note details a robust titrimetric method for the assay of calcium in Calcium
Citrate Malate, based on the United States Pharmacopeia (USP) monograph.[1][2] The assay
for the citrate and malate content is typically performed using a chromatographic method, such
as HPLC, as titrimetric methods for organic acids in such a matrix can be inaccurate due to
interferences.

Principle of the Titrimetric Assay for Calcium
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The determination of calcium in Calcium Citrate Malate is achieved through a complexometric
titration. The sample is first dissolved in hydrochloric acid to release the calcium ions. The
solution is then made alkaline with sodium hydroxide. In the presence of a suitable indicator,
the calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic acid
(EDTA). EDTA, a hexadentate ligand, forms a stable, water-soluble complex with calcium ions.
The endpoint of the titration is indicated by a distinct color change of the indicator, which occurs
when all the free calcium ions have been complexed by the EDTA.

Experimental Protocols
e Calcium Citrate Malate sample

¢ 0.05 M Edetate Disodium (EDTA) Volumetric Solution (VS)
e 3 N Hydrochloric Acid

e 1 N Sodium Hydroxide

e Hydroxy Naphthol Blue indicator

e Deionized Water

e 250 mL Beaker

e 50 mL Burette

e Magnetic Stirrer and Stir Bar

¢ Analytical Balance

o Sample Preparation: Accurately weigh approximately 350 mg of the Calcium Citrate Malate
sample and transfer it into a 250 mL beaker.[1][2]

o Dissolution: Add 10 mL of deionized water and 3 mL of 3 N hydrochloric acid to the beaker.
Swirl to dissolve the sample completely.[1][2]

e Dilution: Add 90 mL of deionized water to the dissolved sample.[1][2]
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e Initial Titration and pH Adjustment: Place the beaker on a magnetic stirrer and begin stirring.
From a 50 mL burette, add 30 mL of 0.05 M EDTA VS to the solution. While continuing to stir,
add 25 mL of 1 N sodium hydroxide.[1]

« Indicator Addition: Add approximately 150 mg of Hydroxy Naphthol Blue indicator to the
solution. The solution should turn a reddish-pink color.[1]

 Final Titration: Continue the titration with the 0.05 M EDTA VS until the color changes to a
distinct blue endpoint.[1]

o Blank Determination: Perform a blank titration using the same quantities of reagents but
without the Calcium Citrate Malate sample.

o Calculation: Calculate the percentage of calcium in the sample using the formula provided in
the data presentation section.

Data Presentation

The quantitative data for the titrimetric assay of calcium in Calcium Citrate Malate is
summarized in the table below.

Parameter Value

Sample Weight (W) ~ 350 mg

Titrant 0.05 M Edetate Disodium (EDTA) VS
Indicator Hydroxy Naphthol Blue

Endpoint Blue Color

Acceptance Criteria (Calcium) 23.0% — 24.2% (on a dried basis)[1][2]

Calculation Formula for Percentage of Calcium:

Where:

e Vs = Volume of Titrant consumed by the Sample (mL)
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Vb = Volume of Titrant consumed by the blank (mL)

M = Molarity of the Titrant (mol/L)

F = Equivalency factor for calcium (40.08 g/mol )

W = Weight of the Sample (mg)

Assay of Citrate and Malate

As per the USP monograph, the identification and quantification of citrate and malate are
performed using a chromatographic method.[1][2] This is because a simple acid-base titration
would not be able to differentiate between citric acid and malic acid and could be influenced by
other components. The method typically involves:

o System: High-Performance Liquid Chromatography (HPLC).

« ldentification: The retention times of the citric acid and malic acid peaks in the sample
solution are compared to those of a standard solution.[1][2]

e Quantification: The peak areas of citric acid and malic acid are used to calculate their
respective concentrations against a standard of known concentration. The sum of citrate and
malate should be not less than 73.0% on a dried basis.[1][2]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the titrimetric assay for calcium in
Calcium Citrate Malate.
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Caption: Workflow for the complexometric titration of calcium in Calcium Citrate Malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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